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Compound of Interest

Compound Name:

1-(4-

Aminophenyl)cyclopentanecarboni

trile

Cat. No.: B111213 Get Quote

An In-depth Technical Guide to 1-(4-Aminophenyl)cyclopentanecarbonitrile (CAS 115279-

73-7)

This document provides a comprehensive technical overview of 1-(4-
Aminophenyl)cyclopentanecarbonitrile, a key intermediate in pharmaceutical synthesis. It is

intended for researchers, scientists, and drug development professionals, offering detailed

information on its properties, synthesis, safety, and applications.

Physicochemical Properties
1-(4-Aminophenyl)cyclopentanecarbonitrile is an organic compound featuring a

cyclopentane ring substituted with both a carbonitrile and an aminophenyl group.[1] These

functional groups, particularly the amino and nitrile moieties, give the molecule moderate

polarity and the ability to participate in hydrogen bonding.[1] Its structural features make it a

compound of interest in medicinal chemistry.[1]

The quantitative physicochemical properties are summarized in the table below for easy

reference.
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Property Value Source(s)

CAS Number 115279-73-7 [2][3][4][5][6]

Molecular Formula C₁₂H₁₄N₂ [1][2][3][5][6][7]

Molecular Weight
186.26 g/mol (also reported as

186.25, 186.253, 186.258)
[1][2][3][5][6][7]

Physical Form Solid [2]

Boiling Point (Predicted) 375.0 ± 35.0 °C at 760 mmHg [3][5]

Density (Predicted) 1.11 ± 0.1 g/cm³ [3]

Flash Point 180.6 °C [3]

Refractive Index 1.584 [3]

Polar Surface Area (PSA) 49.8 Å² [3]

XLogP3 2.3 [3]

InChI

1S/C12H14N2/c13-9-12(7-1-2-

8-12)10-3-5-11(14)6-4-10/h3-

6H,1-2,7-8,14H2

[1][2]

InChIKey
GIBAIULVBOBDED-

UHFFFAOYSA-N
[2][3]

SMILES N#CC1(CCCC1)c1ccc(N)cc1 [1][7][8]

Synthesis and Experimental Protocols
The synthesis of 1-(4-Aminophenyl)cyclopentanecarbonitrile is commonly achieved through

a two-step process starting from a nitrophenyl precursor.[9] This avoids hazardous nitration

processes by using p-nitrochlorobenzene as a starting material.[10] The general route involves

the formation of 1-(4-nitrophenyl)cyclopentanecarbonitrile followed by the reduction of the nitro

group to an amine.[9][10]
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Step 1: C-C Bond Formation

Step 2: Nitro Group Reduction

1-Hydroxycyclopentane-
carbonitrile

1-Chlorocyclopentane-
carbonitrile

  Triphosgene,
Xylene or Toluene, Heat   1-(4-Nitrophenyl)cyclopentane-

carbonitrile
  Li₂CuCl₄  

Nitrochlorobenzene-zinc
reagent   Li₂CuCl₄  

1-(4-Aminophenyl)cyclopentane-
carbonitrile

  Nitro Reduction
(e.g., N₂H₄·H₂O, FeO(OH)/C)  

Click to download full resolution via product page

Caption: Synthesis workflow for 1-(4-Aminophenyl)cyclopentanecarbonitrile.

Experimental Protocol: Kilogram-Scale Synthesis via
Nitro Reduction
This protocol details the reduction of the nitro intermediate to the final amine product.[4]

Reaction Setup: To a 50 L single-deck glass reactor under a nitrogen atmosphere, add 1-(4-

nitrophenyl)cyclopentanecarbonitrile (3 kg, 6.3 mol), FeO(OH)/C catalyst (460 g, 0.63 mol,

0.1 equiv), and ethanol (20 L).[4]

Addition of Reducing Agent: Add 80% hydrazine hydrate (N₂H₄·H₂O) (800 g, 12.6 mol, 2

equiv) to the reactor.[4]

Reaction Conditions: Heat the reaction mixture to 75 °C and maintain stirring at this

temperature for approximately 5 hours.[4]

Work-up and Isolation: After the reaction is complete (monitored by a suitable method like

HPLC), filter off the FeO(OH)/C catalyst.[4]

Purification: Wash the filtered catalyst with dichloromethane (5 L).[4]

Final Product: Remove the solvents from the combined filtrate in vacuo and dry the resulting

product overnight in a vacuum drying oven to yield 1-(4-
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Aminophenyl)cyclopentanecarbonitrile as an off-white powder.[4] The reported yield for

this process is 92.5% with a purity of >99.5% by HPLC.[4]

Applications in Drug Development
1-(4-Aminophenyl)cyclopentanecarbonitrile serves as a crucial intermediate in the synthesis

of Apatinib.[4] Apatinib is an orally administered, small-molecule tyrosine kinase inhibitor that

selectively targets Vascular Endothelial Growth Factor Receptor-2 (VEGFR2).[4] By inhibiting

VEGFR2, Apatinib blocks VEGF-mediated endothelial cell migration and proliferation, thereby

preventing the formation of new blood vessels that tumors need to grow.[4]

1-(4-Aminophenyl)cyclopentane-
carbonitrile

Apatinib
(Tyrosine Kinase Inhibitor)

  Key Intermediate
for Synthesis  

VEGFR2

  Selectively Inhibits  

Angiogenesis
(Tumor Blood Vessel Formation)

  Blocks  

  Promotes  

Inhibition of
Tumor Growth

  Leads To (if uninhibited)  
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Caption: Role of the compound as an intermediate for Apatinib and its mechanism.

Safety and Handling
Comprehensive safety protocols must be followed when handling this compound. The available

data indicates several potential hazards.

Hazard Identification
The compound is suspected of causing genetic defects and is toxic to aquatic life with long-

lasting effects.[11]

Hazard Information GHS Codes and Statements

Signal Word Warning[2][5][11]

Hazard Statements

H341: Suspected of causing genetic defects.[11]

H411: Toxic to aquatic life with long lasting

effects.[11] H302+H312+H332: Harmful if

swallowed, in contact with skin or if inhaled.[2]

[5] H315: Causes skin irritation.[2][5] H319:

Causes serious eye irritation.[2][5] H335: May

cause respiratory irritation.[2][5]

Precautionary Statements

P203: Obtain, read and follow all safety

instructions before use.[3][11] P273: Avoid

release to the environment.[3][11] P280: Wear

protective gloves/protective clothing/eye

protection/face protection.[3][11] P318: IF

exposed or concerned, get medical advice.[3]

[11] P391: Collect spillage.[3][11] P405: Store

locked up.[3][11] P501: Dispose of

contents/container to an appropriate treatment

and disposal facility in accordance with

applicable laws and regulations.[3][11]

Handling and Storage
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Handling: Handle in a well-ventilated place.[3][11] Wear suitable protective clothing, including

impervious, flame-resistant clothing and gloves that satisfy EU Directive 89/686/EEC and EN

374 standards.[11] Avoid contact with skin and eyes and prevent the formation of dust and

aerosols.[3][11] Use non-sparking tools to prevent fire from electrostatic discharge.[3][11]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3][11]

Keep in the dark and under an inert atmosphere at room temperature.[2][8] Store away from

incompatible materials and foodstuff containers.[3][11]

First Aid Measures
If Inhaled: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, provide artificial respiration and seek immediate medical attention.[11]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Consult a doctor.[11]

Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[11]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[11]

Fire-Fighting and Spill Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[11]

Fire-Fighting Equipment: Wear a self-contained breathing apparatus if necessary.[11]

Spill Response: Prevent further leakage if safe to do so.[11] Evacuate personnel to a safe

area. Remove all sources of ignition.[11] Collect spillage and dispose of it in suitable, closed

containers according to local regulations.[11] Discharge into the environment must be

avoided.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://cymitquimica.com/cas/115279-73-7/
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh324ab8c3?context=bbe
https://www.echemi.com/produce/pr2502201238-1-4-aminophenylcyclopentanecarbonitrile.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1799242.htm
https://www.synblock.com/product/115279-73-7.html
https://www.jigschemical.com/#!/intermediatesdetails/115279-73-7
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/JXS46PF85Z
https://www.bldpharm.com/products/115279-73-7.html
https://www.benchchem.com/product/b127170
https://patents.google.com/patent/US11673857B2/en
https://patents.google.com/patent/US11673857B2/en
https://www.chemicalbook.com/msds/1-4-Aminophenyl-cyclopentanecarbonitrile.pdf
https://www.benchchem.com/product/b111213#1-4-aminophenyl-cyclopentanecarbonitrile-cas-115279-73-7-properties
https://www.benchchem.com/product/b111213#1-4-aminophenyl-cyclopentanecarbonitrile-cas-115279-73-7-properties
https://www.benchchem.com/product/b111213#1-4-aminophenyl-cyclopentanecarbonitrile-cas-115279-73-7-properties
https://www.benchchem.com/product/b111213#1-4-aminophenyl-cyclopentanecarbonitrile-cas-115279-73-7-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b111213?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

